Cas no 1261855-49-5 (Methyl 5-methoxy-3'-(trifluoromethoxy)biphenyl-2-carboxylate)

• Product Name: Methyl 5-methoxy-3'-(trifluoromethoxy)biphenyl-2-carboxylate
• CAS No: 1261855-49-5
• MF: C₁₆H₁₃F₃O₄
• MW: 326.267235517502
• CID: 4999770
• Update Time: 2025-05-22

Methyl 5-methoxy-3'-(trifluoromethoxy)biphenyl-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-methoxy-3'-(trifluoromethoxy)biphenyl-2-carboxylate

• Inchi： 1S/C16H13F3O4/c1-21-11-6-7-13(15(20)22-2)14(9-11)10-4-3-5-12(8-10)23-16(17,18)19/h3-9H,1-2H3
• InChI Key： XOZJOKIPIHEMHV-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)C1C=C(C=CC=1C(=O)OC)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 399
• XLogP3: 4.6
• Topological Polar Surface Area: 44.8

Additional information on Methyl 5-methoxy-3'-(trifluoromethoxy)biphenyl-2-carboxylate

Methyl 5-methoxy-3'-(trifluoromethoxy)biphenyl-2-carboxylate: A Comprehensive Overview

Methyl 5-methoxy-3'-(trifluoromethoxy)biphenyl-2-carboxylate, with the CAS number 1261855-49-5, is a highly specialized organic compound that has garnered significant attention in the fields of chemical synthesis and materials science. This compound is characterized by its unique biphenyl structure, which incorporates both methoxy and trifluoromethoxy substituents. The presence of these groups imparts distinctive electronic and steric properties, making it a valuable molecule for various applications.

The biphenyl core of this compound serves as a rigid and planar framework, which is often exploited in the design of advanced materials. Recent studies have highlighted the potential of this compound in the development of high-performance polymers and organic electronics. For instance, researchers have demonstrated that the trifluoromethoxy group can significantly enhance the thermal stability and mechanical properties of polymer systems. This makes Methyl 5-methoxy-3'-(trifluoromethoxy)biphenyl-2-carboxylate an attractive candidate for use in next-generation electronic devices.

In addition to its material science applications, this compound has also been explored in the realm of medicinal chemistry. The methoxy group present in the molecule is known to influence bioavailability and pharmacokinetics, making it a promising lead compound for drug development. Recent investigations have focused on its potential as a modulator of various cellular pathways, particularly those involved in neurodegenerative diseases. The ability to fine-tune the electronic properties of this compound through strategic substitution has opened new avenues for therapeutic intervention.

The synthesis of Methyl 5-methoxy-3'-(trifluoromethoxy)biphenyl-2-carboxylate involves a multi-step process that typically begins with the preparation of the biphenyl precursor. Advanced coupling reactions, such as Suzuki-Miyaura cross-coupling, are often employed to construct the biphenyl framework. Subsequent functionalization steps, including methylation and trifluoromethylation, are carried out under carefully controlled conditions to ensure high yields and purity. The development of efficient synthetic routes has been a focal point of recent research efforts, driven by the increasing demand for this compound in both academic and industrial settings.

From an environmental perspective, understanding the fate and transport of Methyl 5-methoxy-3'-(trifluoromethoxy)biphenyl-2-carboxylate in natural systems is crucial for assessing its potential ecological impact. Studies have shown that this compound exhibits moderate persistence in aquatic environments, with degradation rates influenced by factors such as pH and microbial activity. Efforts are underway to develop biodegradation pathways that could mitigate any adverse effects associated with its release into the environment.

In conclusion, Methyl 5-methoxy-3'-(trifluoromethoxy)biphenyl-2-carboxylate (CAS No. 1261855-49-5) stands as a testament to the ingenuity of modern chemical synthesis. Its unique structural features and versatile properties continue to drive innovation across multiple disciplines. As research progresses, it is anticipated that this compound will find even more applications, further solidifying its role as a key player in contemporary chemistry.